Cas no 177984-28-0 (Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 177984-28-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2149622
• Update Time: 2025-11-02

Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-ethynyl-1,2,3,6-tetrahydropyridine-1-carboxylate
• tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate
• IWSPPHWTEWSZHD-UHFFFAOYSA-N
• tert-butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylat
• 1-tert-Butoxycarbonyl-4-ethynyl-1,2,3,6-tetrahydropyridine
• tert-Butyl 4-ethynyl-3,6-dihydropyridine-1(2H)-carboxylate
• Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C12H17NO2/c1-5-10-6-8-13(9-7-10)11(14)15-12(2,3)4/h1,6H,7-9H2,2-4H3
• InChI Key： IWSPPHWTEWSZHD-UHFFFAOYSA-N
• SMILES： O(C(N1CC=C(C#C)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Topological Polar Surface Area: 29.5

Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate

Comprehensive Overview of Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 177984-28-0)

Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 177984-28-0) is a highly versatile organic compound widely used in pharmaceutical research and synthetic chemistry. Its unique structure, featuring an ethynyl group and a dihydropyridine ring, makes it a valuable intermediate for the synthesis of complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The compound's carboxylate moiety and tert-butyl protection group enhance its stability and reactivity, making it suitable for various coupling reactions, such as Sonogashira and click chemistry. These properties align with current trends in green chemistry and sustainable synthesis, as they enable efficient transformations with minimal waste. Given the growing demand for high-purity intermediates in the pharmaceutical industry, Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate has become a focal point for innovation.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Recent studies highlight optimized protocols for its preparation, often involving palladium-catalyzed reactions or modular assembly strategies. These advancements address the need for cost-effective and reproducible methods, which are critical for industrial applications. Additionally, the compound's role in peptide mimetics and small-molecule probes has garnered attention in academic and industrial research circles.

Another hot topic is the compound's potential in covalent drug design. The ethynyl functionality allows for selective targeting of cysteine residues in proteins, a strategy gaining traction in the development of next-generation therapeutics. This aligns with the broader interest in precision medicine and targeted therapies, where Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate serves as a key building block.

From a regulatory perspective, the compound is not classified as hazardous, making it accessible for research purposes. However, proper handling and storage are recommended to maintain its integrity. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structure, ensuring compliance with industry standards.

In summary, Tert-Butyl 4-ethynyl-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 177984-28-0) is a pivotal compound in modern synthetic chemistry and drug development. Its multifaceted applications, combined with its compatibility with cutting-edge methodologies, position it as a valuable asset for researchers aiming to push the boundaries of medicinal chemistry and materials science.